5-[5-(allylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole

Specification

• CAS No.: 338747-65-2
• Molecular Formula: C13H12F3N5S2
• Molecular Weight: 359.39
• IUPAC Name: 1-methyl-5-(4-methyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)-3-(trifluoromethyl)thieno[2,3-c]pyrazole
• Standard InChI: InChI=1S/C13H12F3N5S2/c1-4-5-22-12-18-17-10(20(12)2)8-6-7-9(13(14,15)16)19-21(3)11(7)23-8/h4,6H,1,5H2,2-3H3
• Standard InChI Key: KSLXVWYPTSZVGP-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=C(S2)C3=NN=C(N3C)SCC=C)C(=N1)C(F)(F)F

Introduction

The compound 5-[5-(allylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole is a complex organic molecule with a CAS number of 338747-65-2. It features a unique combination of functional groups, including an allylsulfanyl group attached to a 1,2,4-triazole ring, which is further linked to a thieno[2,3-c]pyrazole core. This compound is of interest in various chemical and pharmaceutical applications due to its structural complexity and potential biological activity.

Physical and Chemical Characteristics

• The compound is a solid at room temperature, but specific physical properties such as melting point and solubility are not widely reported.

• It contains a trifluoromethyl group, which often enhances lipophilicity and stability in organic compounds.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step reactions that require careful control of conditions to ensure the formation of the desired structure. While specific synthesis protocols for this exact compound are not detailed in the available literature, similar compounds often involve reactions such as nucleophilic substitution, cyclization, and functional group transformations.

Biological Activity and Potential Applications

Although specific biological activity data for 5-[5-(allylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole are not widely reported, compounds with similar structural features (e.g., triazole and thienopyrazole rings) have shown potential in various therapeutic areas, including antifungal and anticancer applications. The presence of a trifluoromethyl group may enhance its bioavailability and interaction with biological targets.